4-Cyclobutoxy-2-fluoro-phenylamine

• Molecular Formula: C10H12FNO
• Molecular Weight: 181.21 g/mol
• IUPAC Name: 4-cyclobutyloxy-2-fluoroaniline
• InChI: InChI=1S/C10H12FNO/c11-9-6-8(4-5-10(9)12)13-7-2-1-3-7/h4-7H,1-3,12H2
• InChI Key: GSTKEEINNKDMCY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)OC2=CC(=C(C=C2)N)F

Description

4-Cyclobutoxy-2-fluoro-phenylamine is an organic compound with the molecular formula C10H12FNO. It is a derivative of phenylamine, where the phenyl ring is substituted with a cyclobutoxy group at the 4-position and a fluorine atom at the 2-position

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclobutoxy-2-fluoro-phenylamine can be achieved through several synthetic routes. One common method involves the Suzuki–Miyaura coupling reaction, which is a widely used transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction typically involves the coupling of an aryl halide with an organoboron reagent in the presence of a palladium catalyst and a base.

Industrial Production Methods

Industrial production of 4-Cyclobutoxy-2-fluoro-phenylamine may involve large-scale Suzuki–Miyaura coupling reactions under optimized conditions to ensure high yield and purity. The choice of reagents, solvents, and reaction conditions is critical to achieving efficient production.

Chemical Reactions Analysis

Types of Reactions

4-Cyclobutoxy-2-fluoro-phenylamine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into amines or other reduced forms.

Substitution: The fluorine atom or the cyclobutoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu).

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction may produce amines.

Scientific Research Applications

4-Cyclobutoxy-2-fluoro-phenylamine has several applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Cyclobutoxy-2-fluoro-phenylamine involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes, affecting biochemical processes within cells. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

4-Cyclobutoxy-2-chloro-phenylamine: Similar structure but with a chlorine atom instead of fluorine.

4-Cyclobutoxy-2-bromo-phenylamine: Similar structure but with a bromine atom instead of fluorine.

4-Cyclobutoxy-2-iodo-phenylamine: Similar structure but with an iodine atom instead of fluorine.

Uniqueness

4-Cyclobutoxy-2-fluoro-phenylamine is unique due to the presence of the fluorine atom, which imparts distinct electronic and steric properties. Fluorine’s high electronegativity and small size can influence the compound’s reactivity, stability, and interactions with biological targets .